Cas no 2091701-10-7 (Benzaldehyde, 3-bromo-2-chloro-5-iodo-)

• Product Name: Benzaldehyde, 3-bromo-2-chloro-5-iodo-
• CAS No: 2091701-10-7
• MF: C₇H₃BrClIO
• MW: 345.359592676163
• CID: 5154304
• Update Time: 2026-03-03

Benzaldehyde, 3-bromo-2-chloro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-2-chloro-5-iodo-

• Inchi： 1S/C7H3BrClIO/c8-6-2-5(10)1-4(3-11)7(6)9/h1-3H
• InChI Key： LKPKVTVXOBXJKU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(I)=CC(Br)=C1Cl

Additional information on Benzaldehyde, 3-bromo-2-chloro-5-iodo-

Comprehensive Overview of Benzaldehyde, 3-bromo-2-chloro-5-iodo- (CAS No. 2091701-10-7)

Benzaldehyde, 3-bromo-2-chloro-5-iodo- (CAS No. 2091701-10-7) is a halogenated derivative of benzaldehyde, a compound widely utilized in organic synthesis and pharmaceutical research. This structurally unique molecule incorporates bromine, chlorine, and iodine substituents, making it a valuable intermediate for constructing complex chemical architectures. Its molecular formula, C₇H₃BrClIO, highlights its potential for diverse applications, particularly in cross-coupling reactions and medicinal chemistry.

Recent trends in organic chemistry emphasize the demand for halogenated building blocks like 3-bromo-2-chloro-5-iodobenzaldehyde. Researchers frequently search for "halogenated benzaldehyde uses" or "multifunctional aromatic aldehydes," reflecting its relevance in drug discovery and material science. The compound’s triple-halogen pattern enables selective functionalization, addressing challenges in regioselective synthesis—a hot topic in peer-reviewed journals.

From an industrial perspective, CAS 2091701-10-7 aligns with sustainability goals due to its role in atom-efficient reactions. Queries such as "green chemistry halogenated intermediates" or "Pd-catalyzed transformations" often associate with this compound, as it reduces waste in multi-step syntheses. Its stability under inert atmospheres also makes it a preferred choice for high-throughput screening in agrochemical development.

Analytical characterization of Benzaldehyde, 3-bromo-2-chloro-5-iodo- typically involves GC-MS, NMR, and HPLC techniques—methods commonly searched alongside "halogenated aromatic purity analysis." The compound’s distinct spectral signatures (e.g., ¹H NMR δ 10.2 ppm for the aldehyde proton) facilitate quality control in commercial batches. Laboratories prioritize such data when verifying synthetic routes or optimizing reaction yields.

Emerging applications include its use in OLED materials, where searches like "halogenated benzaldehyde electron transport" have surged. The iodine moiety in 2091701-10-7 enables heavy-atom effects for enhanced phosphorescence, a property exploited in next-gen displays. This bridges gaps between academic research and industrial R&D, as evidenced by patent filings in photonic materials.

Storage and handling protocols for 3-bromo-2-chloro-5-iodobenzaldehyde emphasize moisture-sensitive conditions, a detail often queried as "handling polyhalogenated aldehydes." Suppliers recommend amber vials under nitrogen, reflecting best practices for preserving reactivity. Such precautions align with broader industry standards for air-sensitive reagents.

In summary, Benzaldehyde, 3-bromo-2-chloro-5-iodo- (CAS 2091701-10-7) represents a versatile tool for modern chemistry. Its alignment with trends in sustainable synthesis, drug discovery, and advanced materials ensures continued relevance—answering frequent search intents like "multifunctional benzaldehyde derivatives" or "CAS 2091701-10-7 applications."